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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the reported gastroprotective effects of

Polysaccharides from Bletilla striata (BSP) with established therapeutic agents: Omeprazole,

Sucralfate, and Misoprostol. The data presented is collated from preclinical studies, primarily

focusing on the ethanol-induced gastric ulcer model in rats, to offer a standardized basis for

comparison.

Comparative Efficacy and Biomarker Modulation
The following tables summarize the quantitative data on the gastroprotective efficacy, anti-

inflammatory, and antioxidant effects of BSP and the selected alternative drugs.

Table 1: Comparison of Gastroprotective Efficacy
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Compound Dosage
Administration
Route

Ulcer
Index/Inhibitio
n

Reference

Bletilla striata

Polysaccharide

(BSP)

100 mg/kg (oral,

for 3 days)
Oral

Significantly

prevents lesion

formation

[1][2]

0.68 mg/kg (in

nanoparticles)
Oral - [3]

Omeprazole 18 mg/kg Oral - [3]

20 mg/kg (oral,

for 7 days)
Oral

Significant

reduction in

gastric lesions

Sucralfate 25 - 800 mg/kg Oral

36% - 100%

inhibition of

erosions

Misoprostol - -
26% ulcer

inhibition
[4][5][6][7]

Table 2: Comparative Effects on Inflammatory and Antioxidant Markers
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Compoun
d

Dosage
TNF-α
Levels

IL-6
Levels

SOD
Activity

MDA
Levels

Referenc
e

Bletilla

striata

Polysaccha

ride (BSP)

100 mg/kg Reduced Reduced - - [1][2]

0.68 mg/kg

(in

nanoparticl

es)

Reduced Reduced Increased Reduced [3]

Omeprazol

e
18 mg/kg Reduced Reduced Increased Reduced [3]

Sucralfate - - - - -

Misoprostol - -

Non-

significant

decrease

Restored - [4][5][6][7]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide, primarily

focusing on the ethanol-induced gastric ulcer model in rats.

Bletilla striata Polysaccharide (BSP) Protocol
Animal Model: Male Sprague-Dawley rats.

Induction of Gastric Ulcer: After a 24-hour fast, rats are orally administered absolute ethanol.

Treatment:

Oral Administration: BSP is administered orally at a dose of 100 mg/kg daily for 3

consecutive days before ulcer induction[1][2].

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/publication/333526840_Chemical_characterization_and_gastroprotective_effect_of_an_isolated_polysaccharide_fraction_from_Bletilla_striata_against_ethanol-induced_acute_gastric_ulcer
https://pmc.ncbi.nlm.nih.gov/articles/PMC12404134/
https://elisa.oss-cn-shanghai.aliyuncs.com/%E6%96%87%E7%8C%AE%E6%94%AF%E6%8C%81/acs.molpharmaceut.2c00922.pdf
https://elisa.oss-cn-shanghai.aliyuncs.com/%E6%96%87%E7%8C%AE%E6%94%AF%E6%8C%81/acs.molpharmaceut.2c00922.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11562518/
https://www.researchgate.net/publication/383789216_Gastroprotective_Effect_of_Quercetin_and_Misoprostol_in_Ethanol-Induced_Gastric_Ulcer_in_Rats
https://pubmed.ncbi.nlm.nih.gov/39549016/
https://search.trdizin.gov.tr/en/yayin/detay/1345370/gastroprotective-effect-of-quercetin-and-misoprostol-in-ethanol-induced-gastric-ulcer-in-rats
https://www.researchgate.net/publication/333526840_Chemical_characterization_and_gastroprotective_effect_of_an_isolated_polysaccharide_fraction_from_Bletilla_striata_against_ethanol-induced_acute_gastric_ulcer
https://pmc.ncbi.nlm.nih.gov/articles/PMC12404134/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11938788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nanoparticle Administration: BSP is encapsulated in nanoparticles and administered orally

at a dose of 0.68 mg/kg[3].

Assessment:

Macroscopic Evaluation: Stomachs are excised, and the ulcer index is calculated based

on the number and severity of lesions.

Biochemical Analysis: Gastric tissue homogenates are used to measure the levels of TNF-

α and IL-6 by ELISA, and SOD activity and MDA levels by respective assay kits.

Omeprazole Protocol
Animal Model: Male Wistar rats.

Induction of Gastric Ulcer: Following a 24-hour fast, rats are given a single oral dose of

absolute ethanol.

Treatment: Omeprazole is administered orally at a dose of 18 mg/kg or 20 mg/kg for 7 days

prior to ulcer induction[3].

Assessment:

Macroscopic Evaluation: The ulcer index is determined by examining the gastric mucosa

for hemorrhagic lesions.

Biochemical Analysis: Levels of TNF-α, IL-6, SOD, and MDA in gastric tissue are

quantified using standard assay methods.

Sucralfate Protocol
Animal Model: Male rats.

Induction of Gastric Ulcer: Gastric ulcers are induced by oral administration of absolute

ethanol.

Treatment: Sucralfate is administered orally at doses ranging from 25 to 800 mg/kg prior to

ethanol challenge.
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Assessment:

Macroscopic Evaluation: The percentage inhibition of gastric erosions is calculated by

comparing the lesion scores of treated and control groups.

Antioxidant Assays: The effects on antioxidant markers can be assessed in gastric tissue.

Misoprostol Protocol
Animal Model: Male Wister albino rats.

Induction of Gastric Ulcer: A single oral dose of 90% ethanol is administered after a 14-day

treatment period[4][5][6][7].

Treatment: Misoprostol is administered as part of a combination therapy[4][5][6][7].

Assessment:

Macroscopic Evaluation: The ulcer index and percentage of ulcer inhibition are calculated.

Biochemical Analysis: Serum levels of IL-6 and antioxidant enzymes are measured.

Signaling Pathways and Mechanisms of Action
The gastroprotective effects of BSP and the compared drugs are mediated through various

signaling pathways. The diagrams below illustrate these mechanisms.
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Caption: Signaling pathway for Bletilla striata Polysaccharide.
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Caption: Mechanisms of action for standard gastroprotective drugs.
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Caption: General experimental workflow for evaluating gastroprotective agents.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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